Cas no 1203796-99-9 (3-(3,5-Difluorophenyl)azetidine)

3-(3,5-Difluorophenyl)azetidine is a fluorinated azetidine derivative characterized by its compact, rigid azetidine ring and electron-withdrawing difluorophenyl substituent. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the azetidine scaffold contributes to conformational restriction, improving selectivity in target interactions. Its high purity and well-defined reactivity profile facilitate efficient derivatization for the synthesis of bioactive molecules. This compound is particularly useful in the development of kinase inhibitors, CNS-targeting agents, and other pharmacophores requiring fluorinated aromatic motifs.

3-(3,5-Difluorophenyl)azetidine structure

1203796-99-9 structure

Product Name:3-(3,5-Difluorophenyl)azetidine

CAS No:1203796-99-9

MF:C₉H₉F₂N

MW:169.171269178391

MDL:MFCD29056538

CID:1065174

PubChem ID:71316084

Update Time:2025-06-06

3-(3,5-Difluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-Difluorophenyl)azetidine
- SY243064
- 1203796-99-9
- DTXSID20747627
- AKOS023546962
- DB-293545
- CS-0442379
- EN300-1857490
- MFCD29056538
- SB50837
- AS-42603
- MDL： MFCD29056538
- Inchi： 1S/C9H9F2N/c10-8-1-6(2-9(11)3-8)7-4-12-5-7/h1-3,7,12H,4-5H2
- InChI Key： FNIOEHWSYCXSMF-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1CNC1)F

Computed Properties

Exact Mass: 169.07030562g/mol
Monoisotopic Mass: 169.07030562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 12Å²

3-(3,5-Difluorophenyl)azetidine Pricemore >>

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Alichem	A019125395-1g	3-(3,5-Difluorophenyl)azetidine	1203796-99-9	95%	1g	$704.52	2023-09-04
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Chemenu	CM284067-250mg	3-(3,5-Difluorophenyl)azetidine	1203796-99-9	95%	250mg	$204	2023-03-07
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abcr	AB291707-250 mg	3-(3,5-Difluorophenyl)azetidine; .	1203796-99-9		250 mg	€368.90	2023-07-20
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eNovation Chemicals LLC	Y1197848-1g	3-(3,5-Difluorophenyl)azetidine	1203796-99-9	95%	1g	$980	2024-07-20
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